Cinnamyl alcohol
Cinnamyl alcohol
Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite.
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Cinnamyl alcohol is a Standardized Chemical Allergen. The physiologic effect of cinnamyl alcohol is by means of Increased Histamine Release, and Cell-mediated Immunity.
Cinnamyl alcohol is a natural product found in Rhodiola sachalinensis, Cryptocarya amygdalina, and other organisms with data available.
See also: Cinnamon (part of); Chinese Cinnamon (part of); Cinnamomum cassia twig (part of).
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Cinnamyl alcohol is a Standardized Chemical Allergen. The physiologic effect of cinnamyl alcohol is by means of Increased Histamine Release, and Cell-mediated Immunity.
Cinnamyl alcohol is a natural product found in Rhodiola sachalinensis, Cryptocarya amygdalina, and other organisms with data available.
See also: Cinnamon (part of); Chinese Cinnamon (part of); Cinnamomum cassia twig (part of).
Brand Name:
Vulcanchem
CAS No.:
104-54-1
VCID:
VC20883709
InChI:
InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+
SMILES:
C1=CC=C(C=C1)C=CCO
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
Cinnamyl alcohol
CAS No.: 104-54-1
Cat. No.: VC20883709
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite. Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test. Cinnamyl alcohol is a Standardized Chemical Allergen. The physiologic effect of cinnamyl alcohol is by means of Increased Histamine Release, and Cell-mediated Immunity. Cinnamyl alcohol is a natural product found in Rhodiola sachalinensis, Cryptocarya amygdalina, and other organisms with data available. See also: Cinnamon (part of); Chinese Cinnamon (part of); Cinnamomum cassia twig (part of). |
|---|---|
| CAS No. | 104-54-1 |
| Molecular Formula | C9H10O |
| Molecular Weight | 134.17 g/mol |
| IUPAC Name | (E)-3-phenylprop-2-en-1-ol |
| Standard InChI | InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+ |
| Standard InChI Key | OOCCDEMITAIZTP-QPJJXVBHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/CO |
| SMILES | C1=CC=C(C=C1)C=CCO |
| Canonical SMILES | C1=CC=C(C=C1)C=CCO |
| Boiling Point | 250.0 °C @ 760 MM HG 247.00 to 250.00 °C. @ 760.00 mm Hg |
| Colorform | NEEDLES OR CRYSTAL MASS WHITE TO YELLOWISH SOLID WHITE NEEDLES FROM PETROLEUM ETHER |
| Flash Point | 126 °C |
| Melting Point | 33 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator